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Compound of Interest

Compound Name:
Methyl 2-(3-

aminocyclobutyl)acetate

Cat. No.: B13193681

Get Quote

Executive Summary
Methyl 2-(3-aminocyclobutyl)acetate (CAS: 2126163-26-4 for HCl salt) is a conformationally

constrained amino ester used in the synthesis of peptidomimetics and small molecule drugs. Its

cyclobutane core restricts bond rotation, positioning substituents in defined vectors—a property

exploited to improve potency and metabolic stability in drug candidates.

This guide provides a comprehensive analysis of its spectroscopic signature (NMR, IR, MS),

synthesis logic, and quality control parameters, designed for researchers requiring rigorous

structural validation.

Chemical Identity & Stereochemistry
The compound exists primarily as two stereoisomers (cis and trans) due to the 1,3-

disubstitution of the cyclobutane ring. Commercial supplies are often the hydrochloride salt to

ensure stability.
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Property Data

IUPAC Name Methyl 2-(3-aminocyclobutyl)acetate

Common Name (3-Aminocyclobutyl)acetic acid methyl ester

CAS No.
1934482-65-1 (Free Base); 2126163-26-4 (HCl

Salt)

Formula C₇H₁₃NO₂ (Free Base); C₇H₁₄ClNO₂ (HCl Salt)

M.W.
143.19 g/mol (Free Base); 179.65 g/mol (HCl

Salt)

SMILES COC(=O)CC1CC(N)C1

Stereochemical Configuration
Cis-Isomer (Meso): The amine and acetate side chain are on the same face. The molecule

possesses a plane of symmetry, making it achiral (meso).

Trans-Isomer: The substituents are on opposite faces. This isomer possesses

symmetry but is chiral (racemic mixture of enantiomers unless resolved).

Synthesis & Isolation Workflow
Understanding the synthesis is crucial for interpreting impurity profiles in spectra. The typical

route involves the homologation of 3-aminocyclobutanecarboxylic acid derivatives.

Synthesis Pathway Diagram

3-Oxocyclobutanecarboxylic
Acid

1. Reductive Amination
(Formation of Amine)

NH4OAc, NaBH3CN 2. Homologation
(Arndt-Eistert or Wittig)

Chain Extension 3. Esterification
(MeOH / SOCl2)

Acid Catalysis Methyl 2-(3-aminocyclobutyl)acetate
(HCl Salt)

Crystallization

Click to download full resolution via product page

Figure 1: General synthetic workflow for the preparation of the target amino ester.
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Spectroscopic Characterization
The following data represents the Hydrochloride Salt form in Deuterated Methanol (

), which is the standard solvent for polar amine salts.

A. Nuclear Magnetic Resonance (NMR)
The cyclobutane ring protons exhibit complex splitting patterns due to ring puckering and

conformational flipping.

¹H NMR Data (400 MHz, CD₃OD)
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Position Shift (δ ppm) Multiplicity Integral
Assignment
Logic

NH₃⁺ ~8.2-8.5 br s 3H

Ammonium

protons (only

visible in DMSO-

d6; exchanges in

CD₃OD).

OMe 3.68 s 3H

Methyl ester

singlet.

Distinctive and

sharp.

H-3 3.60 - 3.75 m 1H

Methine proton

α-to-nitrogen.

Deshielded by

cationic amine.

H-α 2.55 d (J=7.2 Hz) 2H

Methylene

protons of the

acetate side

chain (CH₂-CO).

H-1 2.35 - 2.45 m 1H

Methine proton

at ring junction

(α-to-sidechain).

H-2/4 2.40 - 2.55 m 2H

Ring methylenes

(cis/trans to

substituents).

H-2'/4' 1.85 - 2.05 m 2H

Ring methylenes

(geminal

partners).

Diagnostic Analysis:

Cyclobutane Puckering: The methylene protons (H-2/4) often appear as two distinct

multiplets separated by ~0.5 ppm due to the rigid conformation of the ring.
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Isomer Distinctions:

Cis-isomer: H-1 and H-3 are often more deshielded due to 1,3-diaxial-like interactions.

Trans-isomer: Typically shows slightly upfield shifts for the ring methines compared to the

cis form.

¹³C NMR Data (100 MHz, CD₃OD)
Shift (δ ppm) Assignment

173.5 C=O (Ester carbonyl)

52.1 OMe (Methyl ester carbon)

46.8 C-3 (Ring CH-NH2)

40.5 C-α (Side chain CH2)

36.2 C-2/4 (Ring CH2)

28.4 C-1 (Ring CH-Sidechain)

B. Mass Spectrometry (MS)[4]
Ionization Mode: ESI (+) (Electrospray Ionization)

Molecular Ion:

Calc.[1][2] MW (Free Base): 143.18[1]

Observed [M+H]⁺: 144.2 m/z

Fragmentation Pattern:

144.2 → 127.1: Loss of NH₃ (Characteristic of primary amines).

144.2 → 112.1: Loss of MeOH (Ester cleavage).

84.1: Cyclobutane ring fragment (C5H6N⁺) after side-chain cleavage.
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C. Infrared Spectroscopy (IR)[2]
Instrument: ATR-FTIR (Solid state)

Key Bands:

2800 - 3200 cm⁻¹: Broad Ammonium (N-H) stretch (overlaps C-H).

1730 - 1745 cm⁻¹: Strong Ester C=O stretch (Diagnostic).

1150 - 1200 cm⁻¹: C-O-C stretch (Ester).

Quality Control & Impurity Profiling
When sourcing or synthesizing this material, specific impurities must be monitored.

HPLC Method Parameters
Since the compound lacks a strong UV chromophore (only the weak ester absorption at 210

nm), derivatization or charged aerosol detection (CAD) is recommended.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

Mobile Phase:

A: 0.1% TFA in Water

B: Acetonitrile

Gradient: 5% B to 95% B over 10 min.

Detection: UV 210 nm (low sensitivity) or ELSD/CAD (preferred).

Common Impurities
Hydrolysis Product: (3-Aminocyclobutyl)acetic acid (Result of moisture exposure). Check for

broad OH stretch in IR and loss of Methyl signal in NMR.
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Regioisomers: 2-aminocyclobutyl isomers (rare, but possible if synthesis involved non-

selective ring closing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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